Methyl 2-amino-6-[5,7-bis(trifluoromethyl)[1,8]naphthyridin-2-yl]-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-amino-6-[5,7-bis(trifluoromethyl)-1,8-naphthyridin-2-yl]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C19H14F6N4O2S/c1-31-17(30)14-9-4-5-29(7-11(9)32-15(14)26)13-3-2-8-10(18(20,21)22)6-12(19(23,24)25)27-16(8)28-13/h2-3,6H,4-5,7,26H2,1H3
• InChI Key: IMEYFSZJDCJPAE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCN(C2)C3=NC4=C(C=C3)C(=CC(=N4)C(F)(F)F)C(F)(F)F)N
• Molecular Formula: C19H14F6N4O2S
• Molecular Weight: 476.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an amino group, a carboxylate group, and multiple trifluoromethyl groups. It also contains a naphthyridine ring, which is a type of heterocyclic compound.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups and a heterocyclic ring. The naphthyridine ring system is considered to be the naphthalene analog, containing two fused pyridine rings with different mutual arrangements of nitrogen atoms.

Chemical Reactions Analysis

Naphthyridine compounds can react with electrophilic or nucleophilic reagents, and they can undergo oxidations, reductions, and cross-coupling reactions.

Scientific Research Applications

Synthesis and Chemical Properties

• Synthesis Techniques : A study by Haber, Hagen, and Schlender (1991) details the synthesis of pyrido[2,3-d]pyrimidines and 1,8-naphthyridines, which are structurally related to the compound . This research provides insights into the synthetic pathways for similar compounds (Haber, Hagen, & Schlender, 1991).
• Polyimide Synthesis : Chung and Hsiao (2008) describe the synthesis of novel fluorinated polyimides using a related trifluoromethyl-substituted bis(ether amine). Their work highlights applications in creating materials with desirable physical properties like low moisture absorption and low dielectric constants (Chung & Hsiao, 2008).

Materials Science Applications

• Film and Polymer Applications : The research by Chung and Hsiao (2008) also emphasizes the applications of the synthesized fluorinated polyimides in making transparent, flexible films useful in various industrial contexts (Chung & Hsiao, 2008).
• Ligand Synthesis for Supramolecular Chemistry : Schubert and Eschbaumer (1999) describe the utilization of pyridine-based compounds in synthesizing ligands for supramolecular chemistry, indicating potential applications in the design of complex molecular structures (Schubert & Eschbaumer, 1999).

Pharmaceutical Research

• Antibacterial Agent Development : Bouzard et al. (1992) explored the use of fluoronaphthyridines, which are chemically similar, as antibacterial agents. Their work contributes to understanding the potential medicinal applications of related compounds (Bouzard et al., 1992).

Future Directions

The study and development of naphthyridine derivatives is an active area of research due to their potential biological activities. Therefore, this specific compound could potentially be of interest in future research studies.